Cas no 131885-76-2 (Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-)
131885-76-2 structure
Product Name:Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-
CAS No:131885-76-2
MF:C8H7N5O2
MW:205.173480272293
CID:1229286
Update Time:2024-08-05
Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-
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- Inchi: 1S/C8H7N5O2/c9-7-3-6(12-5-10-4-11-12)1-2-8(7)13(14)15/h1-5H,9H2
- InChI Key: XBIVHNUPKRZXRK-UHFFFAOYSA-N
- SMILES: C1(N)=CC(N2C=NC=N2)=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 205.06011
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 484.8±55.0 °C(Predicted)
- PSA: 99.87
- pka: 1.08±0.12(Predicted)
Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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